2-[(4-phenyl-1-phthalazinyl)amino]phenol

• IUPAC Name: 2-[(4-phenylphthalazin-1-yl)amino]phenol
• InChI: InChI=1S/C20H15N3O/c24-18-13-7-6-12-17(18)21-20-16-11-5-4-10-15(16)19(22-23-20)14-8-2-1-3-9-14/h1-13,24H,(H,21,23)
• InChI Key: QWPSZXFKKFZYBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=CC=C4O
• Molecular Formula: C20H15N3O
• Molecular Weight: 313.4 g/mol

Description

2-[(4-phenyl-1-phthalazinyl)amino]phenol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. This compound is also known as PAP, and it is a novel inhibitor of the protein kinase C (PKC) enzyme.

Mechanism of Action

The mechanism of action of 2-[(4-phenyl-1-phthalazinyl)amino]phenol involves the inhibition of the PKC enzyme, which is involved in various cellular signaling pathways. PKC plays a crucial role in the regulation of cell growth, differentiation, and apoptosis. By inhibiting the activity of PKC, 2-[(4-phenyl-1-phthalazinyl)amino]phenol can disrupt these signaling pathways and potentially lead to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-phenyl-1-phthalazinyl)amino]phenol have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In vivo studies have also shown that 2-[(4-phenyl-1-phthalazinyl)amino]phenol can inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-phenyl-1-phthalazinyl)amino]phenol in lab experiments is its potent inhibitory activity against the PKC enzyme. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 2-[(4-phenyl-1-phthalazinyl)amino]phenol. One of the potential directions is to further investigate its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to explore its potential as a tool for studying the PKC signaling pathway and its role in cellular processes. Additionally, further research can be done to improve the solubility of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[(4-phenyl-1-phthalazinyl)amino]phenol involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 4-phenylphthalhydrazide with 2-nitrophenol in the presence of a catalyst to form the intermediate product. This intermediate is then reduced using a reducing agent such as sodium borohydride to form the final product, 2-[(4-phenyl-1-phthalazinyl)amino]phenol.

Scientific Research Applications

2-[(4-phenyl-1-phthalazinyl)amino]phenol has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of pharmacology, where it has been shown to exhibit significant inhibitory activity against the PKC enzyme. This makes it a potential candidate for the development of new drugs for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases.